Cas no 15260-11-4 (O-Benzyl-L-threonine benzyl ester oxalate(1:1))

• Product Name: O-Benzyl-L-threonine benzyl ester oxalate(1:1)
• CAS No: 15260-11-4
• MF: C₂₀H₂₃NO₇
• MW: 389.399126291275
• MDL: MFCD02259508
• CID: 50065
• PubChem ID: 46856342
• Update Time: 2025-04-18

O-Benzyl-L-threonine benzyl ester oxalate(1:1) Chemical and Physical Properties

Names and Identifiers

• O-Benzyl-L-threonine benzyl ester oxalate
• H-Thr(Bzl)-OBzl oxalate
• H-Thr(Bzl)-OBzl.oxalate
• H-Thr(Bzl)-Obzl oxalate (1:1)
• H-Thr(Bzl)-OBzl.xalate
• H-Thr(Bzl)-OBzl·Oxalate(1:1)
• O-Benzyl-L-threonine benzyl ester oxalate(1:1)
• Thr(BZl)-oBZl.Oxa
• AG-D-99982
• AK-81286
• CTK0H3806
• h-thr(bzl)obzl.oxalate
• H-Thr(Bzl)-Obzl.Oxalate (1:1)
• PubChem19050
• H-Thr(Bzl)-OBzl·oxalate
• H-Thr(Bzl)-OBzl·OX
• H-Thr(Bzl)-OBzl¤Oxalat
• L-Thr(Bzl)-OBzl·oxalate
• H-THR(BZL)-OBZL (COOH)2
• L-Thr(Bzl)-OBzl·oxalate(1:1)
• THREONINE(BZL)-OBZL OXALATE (1:1)
• H-Thr(Bzl)-OBzlOxalate
• C18H21NO3.C2H2O4
• Oxalic acid--benzyl O-benzyl-L-threoninate (1/1)
• H-Thr(Bzl)-Obzl oxalate (1
• H879
• AX8018530
• ST24030748
• AM20030041
• benzyl (2S,3R)-2-
• A809327
• N12007
• DTXSID40676788
• 15260-11-4
• DS-16189
• CS-0158223
• (2S,3R)-Benzyl2-amino-3-(benzyloxy)butanoateoxalate
• MFCD02259508
• AKOS015918322
• (2S,3R)-Benzyl 2-amino-3-(benzyloxy)butanoate oxalate
• benzyl 2-amino-3-benzyloxy-butanoate; oxalic acid
• S-15260-11-4
• L-Threonine O-(phenylmethyl)phenylmethyl ester ethanedioate
• benzyl (2S,3R)-2-amino-3-phenylmethoxybutanoate;oxalic acid
• BENZYL (2S,3R)-2-AMINO-3-(BENZYLOXY)BUTANOATE; OXALIC ACID

• MDL： MFCD02259508
• Inchi： 1S/C18H21NO3.C2H2O4/c1-14(21-12-15-8-4-2-5-9-15)17(19)18(20)22-13-16-10-6-3-7-11-16;3-1(4)2(5)6/h2-11,14,17H,12-13,19H2,1H3;(H,3,4)(H,5,6)/t14-,17+;/m1./s1
• InChI Key： IIAVXHHGVJCFKI-CVLQQERVSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H](C)[C@@H](C(=O)OCC1C=CC=CC=1)N.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 389.14749
• Monoisotopic Mass: 389.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 167-173 ºC
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 136.15
• LogP: 2.51830
• Vapor Pressure: No data available

O-Benzyl-L-threonine benzyl ester oxalate(1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives